Cas no 3615-05-2 (3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid)

• Product Name: 3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid
• CAS No: 3615-05-2
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 921074
• PubChem ID: 270972
• Update Time: 2025-04-19

3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-butan-2-yl]-8-hydroxy-4-methyl-6-oxoisochromene-7-carboxylic acid
• Ascochitine;
• 3615-05-2
• Ascochitine
• Aschchitine from B624868 K051
• CHEMBL489956
• Ascochytin
• SCHEMBL3119425
• 3-(butan-2-yl)-8-hydroxy-4-methyl-6-oxo-6H-isochromene-7-carboxylic acid
• ascochytine
• UNII-CO17L3VWWJ
• CO17L3VWWJ
• 3-(Butan-2-yl)-8-hydroxy-4-methyl-6-oxo-6H-2-benzopyran-7-carboxylic acid
• NSC 114344
• NSC-114344
• Ascochitin
• CHEBI:172513
• 6H-2-BENZOPYRAN-7-CARBOXYLIC ACID, 3-SEC-BUTYL-8-HYDROXY-4-METHYL-6-OXO-, (S)-(-)-
• 6H-2-BENZOPYRAN-7-CARBOXYLIC ACID, 8-HYDROXY-4-METHYL-3-((1S)-1-METHYLPROPYL)-6-OXO-
• CHEMBL1964740
• 6H-2-Benzopyran-7-carboxylic acid, 8-hydroxy-4-methyl-3-(1-methylpropyl)-6-oxo-, (S)-
• DTXSID80957563
• Q27275562
• 6H-2-Benzopyran-7-carboxylic acid, 8-hydroxy-4-methyl-3-[(1S)-1-methylpropyl]-6-oxo-
• NSC114344
• NCI60_000318

• Inchi： 1S/C15H16O5/c1-4-7(2)14-8(3)9-5-11(16)12(15(18)19)13(17)10(9)6-20-14/h5-7,17H,4H2,1-3H3,(H,18,19)
• InChI Key： DZBCEUTUWOWUDY-UHFFFAOYSA-N
• SMILES： O1C=C2C(=C(C(=O)O)C(C=C2C(C)=C1C(C)CC)=O)O

Computed Properties

• Exact Mass: 276.10000
• Monoisotopic Mass: 276.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.33
• Boiling Point: 495.2°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.6
• PSA: 87.74000
• LogP: 2.97030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives